2-[Butyl(methyl)amino]-N'-hydroxybenzenecarboximidamide
Overview
Description
2-[Butyl(methyl)amino]-N'-hydroxybenzenecarboximidamide (BMAH) is an organic compound with a wide range of applications in scientific research. First synthesized in the 1970s, BMAH has been used in a variety of fields, including biochemistry, physiology, and pharmacology. This compound has been used in the synthesis of a number of drugs, as a reagent in the synthesis of other compounds, and as a tool for studying the effects of drugs on biological systems.
Scientific Research Applications
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Dual-State Emission of 2-(Butylamino)Cinchomeronic Dinitrile Derivatives
- Application Summary : These compounds were synthesized as promising fluorophores showing dual-state emission. The spectral fluorescence properties of all synthesized compounds were carefully studied both in solution and in solid state .
- Methods of Application : The first method was developed based on the NH alkylation of compound 2 with methyl iodide in the presence of sodium hydride in absolute DMF. The isolated yield of 2-(butyl(methyl)amino)pyridine-3,4-dicarbonitriles 3 was about 12–37% .
- Results or Outcomes : The highest photoluminescence quantum yield values of 63% were noted for solutions of 2-(butylamino)-6-phenylpyridine-3,4-dicarbonitrile in DCM and 2-(butylamino)-5-methyl-6-phenylpyridine-3,4-dicarbonitrile in toluene .
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Synthesis of Indole Derivatives
- Application Summary : Indole derivatives are important types of molecules and natural products and play a main role in cell biology. They have been used as biologically active compounds for the treatment of cancer cells, microbes, and different types of disorders in the human body .
- Results or Outcomes : Indoles, both natural and synthetic, show various biologically vital properties .
Safety And Hazards
properties
IUPAC Name |
2-[butyl(methyl)amino]-N'-hydroxybenzenecarboximidamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H19N3O/c1-3-4-9-15(2)11-8-6-5-7-10(11)12(13)14-16/h5-8,16H,3-4,9H2,1-2H3,(H2,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IBNWCZXWPRXPMK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCN(C)C1=CC=CC=C1C(=NO)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCCN(C)C1=CC=CC=C1/C(=N/O)/N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H19N3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.30 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[Butyl(methyl)amino]-N'-hydroxybenzenecarboximidamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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